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Compound of Interest

Compound Name: Lithium palmitate

CAS No.: 20466-33-5

Cat. No.: B1603027 Get Quote

Executive Summary
Lithium Palmitate (LiC16) represents a critical junction between metallic soap chemistry and

advanced materials science. Unlike its sodium or potassium counterparts, which are widely

utilized for their detergency and water solubility, lithium palmitate is characterized by its high

lattice energy, hydrophobicity, and thermal stability. These properties make it an indispensable

excipient in lubrication engineering (grease thickeners), a stabilizer in catalytic systems, and a

specialized surfactant in non-aqueous drug delivery formulations.

This guide provides a rigorous physicochemical profile of Lithium Palmitate, synthesizing

experimental data with thermodynamic logic to support researchers in formulation and

synthesis.

Part 1: Molecular Identity & Structural
Characteristics
Lithium palmitate is the lithium salt of hexadecanoic acid. Its behavior is dominated by the

small ionic radius of the lithium ion (0.76 Å), which creates a tightly packed crystal lattice with

high cohesive energy density.

Table 1: General Physicochemical Properties
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Property Data Unit
Verification /
Context

Chemical Name
Lithium

Hexadecanoate
- IUPAC

CAS Number 20466-33-5 - Global Registry

Molecular Formula - Stoichiometry

Molecular Weight 262.36 g/mol
Calc. based on

isotopic avg.

Appearance
White, fine crystalline

powder
- Visual Inspection

Melting Point 226 – 229 °C
High thermal stability

[1]

Density ~1.0 – 1.1 g/cm³
Bulk density varies by

polymorph

Hydrophile-Lipophile

Balance (HLB)
~1.0 – 3.0 - Est. (Highly Lipophilic)

Structural Polymorphism
Lithium soaps exhibit complex polymorphism. Unlike sodium soaps which readily form lamellar

micelles in water, lithium palmitate tends to crystallize into rigid lamellar bilayers in the solid

state.

Low Temperature Phase: Crystalline "Curd" fibers.

High Temperature Phase: At elevated temperatures (pre-melting), the hydrocarbon chains

disorder, leading to "Waxy" or "Super-waxy" phases before transitioning to an isotropic liquid.

Part 2: Thermodynamic & Thermal Properties
The thermal behavior of lithium palmitate is distinct from other alkali soaps due to the strong

electrostatic interaction between the lithium cation and the carboxylate headgroup.
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Phase Transition Logic
The transition from solid to liquid is not a single step. Differential Scanning Calorimetry (DSC)

typically reveals:

Solid-Solid Transition (

): Onset of chain disordering (often >100°C).

Melting Transition (

): Collapse of the polar headgroup lattice (226–229°C).

Table 2: Thermal Behavior Profile
Parameter Value / Range Significance

Melting Point (

)
226 - 229 °C

Defines upper limit for solid-

state processing.

Decomposition Temp (

)
> 240 °C

Stable under standard hot-melt

extrusion conditions.

Heat of Fusion (

)
High (Relative to Na-C16)

Indicates strong inter-ionic

bonding.

Part 3: Solution Chemistry & Surfactant Behavior
Solubility & The Krafft Point Anomaly
Lithium palmitate is functionally insoluble in water at room temperature.

Water:

at 25°C. The high lattice energy raises the Krafft Point (the temperature at which solubility
equals CMC) to well above 100°C, rendering it ineffective as an aqueous surfactant under
standard conditions.
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Organic Solvents: Soluble in hot ethanol, methanol, and non-polar solvents (benzene,

mineral oils).

Gelation: Upon cooling from hot organic solutions, it forms fibrous networks, trapping solvent

(organogel formation).

Diagram 1: Solubility & Phase Logic
The following diagram illustrates the divergent behavior of Li-Palmitate in aqueous vs. non-

aqueous environments.
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Caption: Phase behavior divergence. In water, high lattice energy prevents micellization. In oil,

thermal energy allows chain solvation, leading to gelation upon cooling.

Part 4: Synthesis & Purification Protocol
Objective: Produce high-purity Lithium Palmitate (>98%) free of residual free fatty acids (FFA)

or lithium hydroxide.

Reagents
Palmitic Acid (

): >98% purity.

Lithium Hydroxide Monohydrate (

): Reagent grade.

Solvent System: Ethanol (95%) / Water (50:50 v/v).
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Step-by-Step Methodology
Stoichiometric Calculation:

Use a 1:1.05 molar ratio (5% excess LiOH) to ensure complete conversion of the fatty

acid.

Dissolution:

Dissolve Palmitic Acid in Ethanol at 60°C.

Dissolve LiOH in minimum deionized water.

Reaction (Saponification):

Slowly add the aqueous LiOH solution to the alcoholic fatty acid solution under constant

stirring at 60-70°C.

Observation: The solution will initially remain clear or turn slightly cloudy depending on

concentration.

Reflux for 2 hours to ensure reaction completion.

Crystallization & Isolation:

Cool the mixture slowly to 4°C. Lithium palmitate will precipitate as a white solid.

Filtration: Vacuum filter using a Buchner funnel.

Washing: Wash the cake 3x with cold ethanol/water (1:1) to remove excess LiOH.

Drying:

Dry in a vacuum oven at 60°C for 24 hours.

Validation: Check melting point. If

, free fatty acid impurities may be present (recrystallize from hot ethanol).
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Diagram 2: Synthesis Workflow
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Caption: Synthesis workflow ensuring complete neutralization and removal of excess reagents.

Part 5: Applications in Drug Development & Industry
Pharmaceutical Excipient (Non-Aqueous)
Lithium palmitate is rarely used in oral aqueous formulations due to lithium's narrow

therapeutic index and the salt's insolubility. However, it finds utility in:

Topical Organogels: Acting as a gelling agent for hydrophobic drug carriers.
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Solid Lipid Nanoparticles (SLNs): Modifying the lipid matrix crystallinity to alter drug release

rates.

Lubrication Engineering
This is the primary industrial application.

Mechanism: The high melting point (226°C) allows lithium palmitate greases to function at

temperatures where sodium soaps (MP ~150-200°C) would fail.

Structure: It forms a stable fiber matrix that holds lubricating oil like a sponge, releasing it

under shear stress (thixotropy).

Part 6: Safety & Handling
GHS Classification: Not typically classified as hazardous, but treated as a skin/eye irritant.

Lithium Toxicity: While the palmitate chain is non-toxic, the lithium content (~2.6% by weight)

requires monitoring if ingested.

Handling: Use standard PPE (gloves, goggles). Avoid dust inhalation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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